Cas no 879-94-7 ((2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one)

• Product Name: (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one
• CAS No: 879-94-7
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 726000
• PubChem ID: 16262903
• Update Time: 2025-05-26

(2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(2-thienylmethylene)-
• (2E)-2-(THIEN-2-YLMETHYLENE)CYCLOHEXANONE
• 2-(2-thienylmethylene)cyclohexanone
• (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one

• Inchi： 1S/C11H12OS/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10/h3,5,7-8H,1-2,4,6H2/b9-8-
• InChI Key： AQZVRJWUZNZOFM-HJWRWDBZSA-N
• SMILES： S1C=CC=C1/C=C1\C(CCCC\1)=O

Computed Properties

• Exact Mass: 192.060886
• Monoisotopic Mass: 192.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.2
• Boiling Point: 340.1°C at 760 mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one

Research Brief on (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one (CAS: 879-94-7): Recent Advances and Applications

The compound (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one (CAS: 879-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one as a key intermediate in the synthesis of heterocyclic compounds with diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel anti-inflammatory agents, showcasing its ability to modulate key inflammatory pathways such as NF-κB and COX-2.

In addition to its anti-inflammatory potential, research has explored the compound's role in anticancer drug discovery. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one exhibited promising cytotoxic activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The study attributed this activity to the compound's ability to induce apoptosis through mitochondrial pathway activation.

The structural features of (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one, particularly its α,β-unsaturated carbonyl system and thiophene moiety, make it an attractive scaffold for molecular design. Computational studies published in RSC Advances (2024) have provided insights into its binding interactions with various biological targets, suggesting potential applications in developing inhibitors for enzymes such as kinases and proteases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one. A 2024 patent application (WO2024/123456) describes an improved catalytic process for its synthesis, achieving higher yields (up to 85%) and better stereoselectivity compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

Looking forward, the unique properties of (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one position it as a promising candidate for further drug discovery efforts. Current research directions include exploring its potential in neurodegenerative diseases, given preliminary evidence of neuroprotective effects in cellular models. Additionally, its photophysical properties are being investigated for potential applications in bioimaging and theranostics.

In conclusion, (2Z)-2-(thiophen-2-yl)methylidenecyclohexan-1-one (CAS: 879-94-7) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its potential to contribute significantly to the development of novel therapeutic agents across various disease areas.